Cas no 2137830-95-4 (Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl-)

• Product Name: Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl-
• CAS No: 2137830-95-4
• MF: C₁₆H₂₁FN₂O
• MW: 276.349147558212
• CID: 5259774
• Update Time: 2025-05-23

Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl-

• Inchi： 1S/C16H21FN2O/c17-13-5-3-12(4-6-13)14-7-8-19(10-15(14)18)16(20)9-11-1-2-11/h3-6,11,14-15H,1-2,7-10,18H2
• InChI Key： LAQUUABAAJCFSE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=C(F)C=C2)C(N)C1)CC1CC1

Additional information on Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl-

Comprehensive Overview of Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl- (CAS No. 2137830-95-4)

The compound Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl- (CAS No. 2137830-95-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl group and a 4-fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

In recent years, the demand for novel piperidine derivatives has surged due to their versatility in medicinal chemistry. The presence of the 3-amino group in this compound enhances its reactivity, enabling it to participate in various cross-coupling reactions and amide formations. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments like Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl- serve as building blocks for more complex structures.

One of the most searched topics in this domain is the role of fluorinated compounds in improving drug bioavailability and metabolic stability. The 4-fluorophenyl group in this molecule is a key feature that resonates with this trend, as fluorination often enhances lipophilicity and blood-brain barrier (BBB) penetration. These properties are critical for developing therapeutics for neurodegenerative diseases, a hot topic in both academic and industrial research.

Another area of interest is the compound's potential in kinase inhibition. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory conditions. The piperidinyl scaffold in Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl- is structurally similar to known kinase inhibitors, making it a candidate for further exploration. This aligns with the increasing focus on precision medicine and targeted therapies in the pharmaceutical industry.

From a synthetic chemistry perspective, the cyclopropyl group in this compound is noteworthy. Cyclopropanes are known for their ring strain, which can impart unique reactivity and conformational rigidity to molecules. This feature is particularly valuable in conformational restriction strategies, a technique widely used to improve the potency and selectivity of drug candidates. Researchers often search for compounds like this to study their stereoelectronic effects and binding affinities.

The compound's CAS No. 2137830-95-4 is frequently queried in chemical databases, reflecting its relevance in high-throughput screening (HTS) and combinatorial chemistry. Its molecular weight and functional groups make it compatible with modern automated synthesis platforms, a topic of growing interest in the era of artificial intelligence (AI)-assisted drug discovery. The integration of AI tools for molecular property prediction has further amplified the demand for well-characterized intermediates like this one.

Environmental and green chemistry considerations are also driving interest in this compound. The fluorophenyl group, while beneficial for bioactivity, raises questions about sustainable synthesis and biodegradability. Researchers are exploring catalytic fluorination methods to minimize waste and improve efficiency, a trend reflected in the increasing number of publications on eco-friendly fluorination techniques.

In summary, Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-cyclopropyl- (CAS No. 2137830-95-4) is a multifaceted compound with broad applications in drug discovery and synthetic chemistry. Its structural features, including the piperidinyl, fluorophenyl, and cyclopropyl groups, make it a valuable tool for addressing contemporary challenges in medicinal chemistry and materials science. As research continues to evolve, this compound is likely to remain a focal point for innovation in small-molecule therapeutics and catalysis.